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Interpreting unexpected results with MAP855
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Compound of Interest

Compound Name: WAY-855

Cat. No.: B1683283

Technical Support Center: MAP855

Welcome to the technical support center for MAP855. This guide is designed for researchers,
scientists, and drug development professionals to help interpret and troubleshoot unexpected
results during experiments with MAP855, a potent and selective ATP-competitive MEK1/2
inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is MAP855 and what is its primary mechanism of action?

MAPS855 is a highly potent, selective, and orally active inhibitor of MEK1/2 kinases.[1][2] Its
mechanism of action is ATP-competitive, meaning it binds to the ATP-binding pocket of the
MEK1/2 enzyme, preventing the phosphorylation and subsequent activation of its downstream
targets, ERK1/2.[3][4][5] This mode of action is distinct from allosteric MEK inhibitors (e.g.,
trametinib) which bind to a different site on the enzyme.
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4. Check Western Blot / Assay

Issue Found? Sequence MEK1/2, BRAF, RAS.

Problem:
No decrease in p-ERK

1. Verify Compound Integrity

No Issue Found?

2. Review Experimental Protocol

Use fresh aliquot.
No Issue Found? Verify solubility (visual check).
Confirm storage conditions (-80°C).

3. Assess Cell Line & Pathway Status

Recalculate dilutions.
No Issue Found? Check treatment duration.
Ensure serum starvation if required.

Confirm MAPK pathway is active (positive control).

Test a known sensitive cell line (e.g., A375).

Validate p-ERK/Total-ERK antibodies.
Check loading controls (Actin, Tubulin).
Verify protein transfer.

No
(Contact Support)

Problem Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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